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Compound of Interest

Compound Name: 10-Methylphenothiazine

Cat. No.: B072558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of

10-Methylphenothiazine, a versatile heterocyclic compound. Renowned for its applications as

a key intermediate in the synthesis of pharmaceuticals, particularly antipsychotic drugs, and as

a stabilizer in polymerization processes, a thorough understanding of its characteristics is

crucial for its effective application in research and development.[1][2][3]

Core Chemical and Physical Properties
10-Methylphenothiazine is a derivative of phenothiazine with a methyl group attached to the

nitrogen atom.[4] It typically appears as a white to light yellow or pale green crystalline powder.

[1][2][5]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

IUPAC Name 10-methylphenothiazine [4][6][7]

Synonyms
N-Methylphenothiazine, 10-

Methyl-10H-phenothiazine
[2][6][7]

CAS Number 1207-72-3 [1][2][8]

EC Number 214-896-8

Molecular Formula C₁₃H₁₁NS [1][2][4][8]

Molecular Weight 213.30 g/mol [1][4][8]

InChI Key
QXBUYALKJGBACG-

UHFFFAOYSA-N
[2][4][6]

SMILES CN1c2ccccc2Sc3ccccc13 [2]

Table 2: Physical and Spectroscopic Properties

Property Value Conditions/Notes Source

Appearance
White to light yellow

crystalline powder
- [1][2]

Melting Point 99 - 104 °C

Multiple sources

report ranges within

this value.

[1][2][5][8]

Boiling Point 341.6 ± 12.0 °C Predicted [2][3]

Solubility Insoluble In water [2][3][8]

Soluble In Acetone [2]

Density 1.1168 g/cm³ Rough estimate [2][3]

pKa 0.56 ± 0.20 Predicted [2][3]

λmax 310 nm In Chloroform (CHCl₃) [2][3]

255 nm In Hexane [3]
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Experimental Protocols
Detailed methodologies are essential for the replication of results and further development. The

following sections outline established protocols for the synthesis and purification of 10-
Methylphenothiazine.

A common and high-yield method for synthesizing 10-Methylphenothiazine involves the N-

alkylation of phenothiazine using iodomethane.[2][9]

Materials:

Phenothiazine

Sodium hydride (NaH, 60% dispersion in mineral oil)

Iodomethane (Methyl iodide)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Magnesium sulfate (MgSO₄)

Deionized water

Procedure:

To a round-bottomed flask containing DMF (10 ml), slowly add NaH (1.0 g, 25.1 mmol) under

an ice-water bath to control the exothermic reaction.[9]

Sequentially add phenothiazine (2 g, 10.0 mmol) and then iodomethane (1.3 g, 11.04 mmol)

to the cooled suspension.[9]

Remove the flask from the ice bath and allow the reaction mixture to warm to room

temperature.[9]

Stir the mixture for 2 hours. The progress of the reaction should be monitored by Thin-Layer

Chromatography (TLC).[9]
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Upon completion, quench the reaction by carefully adding water.

Extract the product into dichloromethane (3 x 50 ml).[9]

Combine the organic phases and dry over anhydrous magnesium sulfate.[9]

Concentrate the solution under reduced pressure to remove the solvent, yielding the crude

product.[9]

The selection of DMF as the solvent is critical, as substituting it with solvents like

tetrahydrofuran (THF) or dichloromethane (DCM) can lead to reduced yields due to the poor

solubility of intermediates.[4]
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Reaction Setup

Reagent Addition & Reaction

Workup & Isolation

Round-Bottom Flask

Ice-Water Bath

Cooling

Phenothiazine

DMF (Solvent) NaH (Base)

Iodomethane

1. Add Reagents
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Monitor by TLC Quench with Water

2. Reaction Complete

Extract with DCM

Dry with MgSO4

Concentrate

Crude 10-Methylphenothiazine

Click to download full resolution via product page

General workflow for the synthesis of 10-Methylphenothiazine.
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The crude product from synthesis can be purified to achieve high purity (≥98%) suitable for

analytical and pharmaceutical applications.[1][8]

Methods:

Recrystallization: This is the most common method.

Recrystallize the crude product three times from ethanol to yield the α-form (prisms).[2][3]

Alternatively, recrystallization from an ethanol/benzene mixture yields the β-form

(needles).[2][3]

Silica Gel Column Chromatography: Following the synthesis protocol described above,

purification by silica gel column chromatography can yield the final product as a white solid.

[2][9]

Vacuum Sublimation: This method can also be used for purification.[3]

Electrochemical Behavior
10-Methylphenothiazine (MPT) is electrochemically active and its behavior is central to its use

as a redox shuttle in lithium-ion batteries to prevent overcharging.[10] It undergoes a two-step

oxidation process.

First Oxidation: The neutral MPT molecule is oxidized to a stable radical cation (MPT•+). This

reversible process occurs at approximately +3.7 V vs. Li/Li⁺.[10]

Second Oxidation: At a higher potential (around +4.35 V vs. Li/Li⁺), the radical cation is

further oxidized to a dication (MPT²⁺).[10]

The stability of the radical cation is a key feature, making MPT and its derivatives effective for

electrochemical applications.[10]
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Electrochemical oxidation pathway of 10-Methylphenothiazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b072558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

